Cas no 53663-29-9 (2-Methyldodec-2-enoic acid)

• Product Name: 2-Methyldodec-2-enoic acid
• CAS No: 53663-29-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 938913
• Update Time: 2023-08-02

2-Methyldodec-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-methyl-2-dodecenoicacid
• 2-methyldodec-2-enoic acid
• (E)-2-Methyl-2-dodecenoic Acid
• (E)-2-methyldodec-2-enoic acid
• 2-methyl-dodec-2-enoic acid
• 2-Methyl-dodec-2-ensaeure
• 2-methyl-dodec-2t-enoic acid
• 2-Methyl-dodec-2t-ensaeure
• 2-Methyldodec-2-enoic acid

• Inchi： 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-11-12(2)13(14)15/h11H,3-10H2,1-2H3,(H,14,15)
• InChI Key： JVAKNQLSBYBCSZ-UHFFFAOYSA-N
• SMILES： OC(C(C)=CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 212.178
• Monoisotopic Mass: 212.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: 4.15800